Cas no 94022-12-5 (Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI))
94022-12-5 structure
Product Name:Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
- 2-[2-(2-nonylphenoxy)ethoxy]ethyl docosanoate
- 2-[2-(nonylphenoxy)ethoxy]ethyl docosanoate
- EINECS 301-506-7
- 94022-12-5
- DTXSID40240261
- NS00065103
- 2-(2-(Nonylphenoxy)ethoxy)ethyl docosanoate
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- Inchi: 1S/C41H74O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-21-22-24-26-28-34-41(42)45-38-36-43-35-37-44-40-33-30-29-32-39(40)31-27-25-23-10-8-6-4-2/h29-30,32-33H,3-28,31,34-38H2,1-2H3
- InChI Key: PLIFBJHLLUOJTD-UHFFFAOYSA-N
- SMILES: O(CCOCCOC1C=CC=CC=1CCCCCCCCC)C(CCCCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 630.55871084g/mol
- Monoisotopic Mass: 630.55871084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 45
- Rotatable Bond Count: 36
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.8
- Topological Polar Surface Area: 44.8Ų
Docosanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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